3-(2-ethoxy-6-phenylpyridin-3-yl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(4-ethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C23H21N3O3/c1-3-27-18-12-10-17(11-13-18)22-25-21(26-29-22)19-14-15-20(24-23(19)28-4-2)16-8-6-5-7-9-16/h5-15H,3-4H2,1-2H3
• InChI Key: BKIVPWKBZADIJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=NO2)C3=C(N=C(C=C3)C4=CC=CC=C4)OCC
• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol

Description

3-(2-ethoxy-6-phenylpyridin-3-yl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. This compound is commonly referred to as EPO or EPOD and is a derivative of the oxadiazole family.

Mechanism of Action

The mechanism of action of EPO is not fully understood, but it is believed to act as a potent inhibitor of various enzymes and proteins involved in the progression of cancer and neurodegenerative diseases. EPO also has the ability to scavenge free radicals and reduce oxidative stress, which can contribute to its anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects
EPO has been shown to have significant biochemical and physiological effects in various experimental models. It has been found to inhibit the growth of cancer cells and induce apoptosis. EPO has also been shown to improve cognitive function and reduce inflammation in neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using EPO in laboratory experiments is its high potency and specificity towards its target proteins and enzymes. However, EPO is also known to have poor solubility in water, which can make it difficult to administer in experimental models. Additionally, the toxicity and safety profile of EPO in humans is not fully understood, which can limit its clinical applications.

Future Directions

There are several future directions for the study of EPO. One potential direction is to further investigate its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease. Another direction is to explore its potential as an anti-cancer agent and its ability to sensitize cancer cells to chemotherapy. Additionally, further studies are needed to fully understand the toxicity and safety profile of EPO in humans.

Synthesis Methods

The synthesis of EPO involves the reaction of 2-ethoxy-6-phenylpyridine-3-carboxylic acid hydrazide with 4-ethoxybenzaldehyde in the presence of acetic acid and sulfuric acid. The reaction yields EPO as a white crystalline solid with a high yield.

Scientific Research Applications

EPO has been extensively studied for its potential applications in various scientific fields. It has shown promising results in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. EPO has also been studied for its anti-inflammatory and antioxidant properties.